Cas no 307548-90-9 (2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid)

2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid structure
307548-90-9 structure
Product Name:2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid
CAS No:307548-90-9
MF:C16H16O5
MW:288.295245170593
MDL:MFCD02059336
CID:1077623
PubChem ID:2771985
Update Time:2025-04-20

2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-((6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy)propanoic acid
    • 2-[(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta-[c]chromen-7-yl)oxy]propanoic acid
    • 2-[(6-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]propanoic acid
    • 2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid
    • MDL： MFCD02059336
    • Inchi： 1S/C16H16O5/c1-8-13(20-9(2)15(17)18)7-6-11-10-4-3-5-12(10)16(19)21-14(8)11/h6-7,9H,3-5H2,1-2H3,(H,17,18)
    • InChI Key： DWNZLQPWQLNPRS-UHFFFAOYSA-N
    • SMILES： O1C(C2CCCC=2C2C=CC(=C(C)C1=2)OC(C(=O)O)C)=O

Computed Properties

  • Exact Mass: 288.10000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 76.74000
  • LogP: 2.44200

2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid Security Information

  • HazardClass：IRRITANT

2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopentacchromen-7-yl)oxypropanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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2-[(6-Methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta-[c]chromen-7-yl)oxy]propanoic acid
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EN300-303281-0.1g
2-({6-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-7-yl}oxy)propanoic acid
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Enamine
EN300-303281-0.25g
2-({6-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-7-yl}oxy)propanoic acid
 307548-90-9 95.0%
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Enamine
EN300-303281-0.5g
2-({6-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-7-yl}oxy)propanoic acid
 307548-90-9 95.0%
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Enamine
EN300-303281-1.0g
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 307548-90-9 95.0%
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Enamine
EN300-303281-2.5g
2-({6-methyl-4-oxo-1H,2H,3H,4H-cyclopenta[c]chromen-7-yl}oxy)propanoic acid
 307548-90-9 95.0%
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